7,7'-dibromo-3,3',4,4'-tetrahydro-2H,2'H-8,8'-bibenzo[b][1,4]oxazine

• Molecular Formula: C16H14Br2N2O2
• Molecular Weight: 426.10 g/mol
• IUPAC Name: 7-bromo-8-(7-bromo-3,4-dihydro-2H-1,4-benzoxazin-8-yl)-3,4-dihydro-2H-1,4-benzoxazine
• InChI: InChI=1S/C16H14Br2N2O2/c17-9-1-3-11-15(21-7-5-19-11)13(9)14-10(18)2-4-12-16(14)22-8-6-20-12/h1-4,19-20H,5-8H2
• InChI Key: WFFQEKKSXGXFTP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(N1)C=CC(=C2C3=C(C=CC4=C3OCCN4)Br)Br

Description

7,7’-dibromo-3,3’,4,4’-tetrahydro-2H,2’H-8,8’-bibenzo[b][1,4]oxazine is a chemical compound with the molecular formula C16H14Br2N2O2. It is primarily used in research and industrial applications due to its unique chemical properties .

Preparation Methods

The synthesis of 7,7’-dibromo-3,3’,4,4’-tetrahydro-2H,2’H-8,8’-bibenzo[b][1,4]oxazine involves several steps. One common method includes the bromination of a precursor compound followed by cyclization under specific conditions . The reaction conditions typically involve the use of bromine as a reagent and a suitable solvent to facilitate the reaction . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency .

Chemical Reactions Analysis

7,7’-dibromo-3,3’,4,4’-tetrahydro-2H,2’H-8,8’-bibenzo[b][1,4]oxazine undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions typically involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Halogen substitution reactions can occur with nucleophiles like amines or thiols.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

7,7’-dibromo-3,3’,4,4’-tetrahydro-2H,2’H-8,8’-bibenzo[b][1,4]oxazine has several scientific research applications:

Chemistry: It is used as a ligand in catalysis and as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7,7’-dibromo-3,3’,4,4’-tetrahydro-2H,2’H-8,8’-bibenzo[b][1,4]oxazine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar compounds to 7,7’-dibromo-3,3’,4,4’-tetrahydro-2H,2’H-8,8’-bibenzo[b][1,4]oxazine include other brominated oxazines and related heterocyclic compounds . What sets this compound apart is its unique bromination pattern and the resulting chemical properties . Some similar compounds are:

• 7-bromo-3,3-dibutyl-8-methoxy-5-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
• 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-b][1,4]oxazine

These compounds share structural similarities but differ in their specific functional groups and applications .